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Isodecanol solubility and stability

Author: Smolecule Technical Support Team. Date: February 2026

Compound Focus: Isodecanol

CAS No.: 68551-08-6

Cat. No.: S8109490

Solubility and Stability Data

The following tables summarize the key physicochemical properties of isodecanol. Please note that some

data points were not available in the search results.

Table 1: Solubility Profile of Isodecanol

Property Value /| Description Notes | Conditions

Water Solubility Insoluble [1] [2] Appears as a colorless liquid that
floats on water [2].

Solubility in Organic Soluble (sparingly in Benzene, slightly

Solvents in Chloroform) [2]
Log P (Partition 3.740 (estimated) [2] Indicates high lipophilicity.
Coefficient)

Table 2: Stability and Key Physical Properties
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Value / .
Property o Notes / Conditions
Description
Storage Refrigerator [2] -
Temperature
Boiling Point 215-225 °C [2] -
Melting Point -60 °C [2] -
Density 0.838 g/mL [2] At 20 °C.
Flash Point 95 °C [2] -
Reactivity Attacks plastics Can form explosive mixtures with strong oxidizers like

[2]. hydrogen peroxide [2].

Experimental Workflow for Property Characterization

For a researcher, characterizing a compound like isodecaneol involves a logical sequence of experiments. The

diagram below outlines a proposed high-level workflow.
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Figure 1: Proposed Workflow for Characterizing Isodecanol Properties
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Proposed workflow for characterizing isodecanol properties.

Key Hazards and Safety Notes

For drug development professionals, it is critical to note that isodecanol is hazardous to aquatic life with
long-lasting effects and is classified as a moderately hazardous chemical [1]. It can cause eye irritation

and is harmful if swallowed [2].

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for
diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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